6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11Cl2FN4S
• Molecular Weight: 393.3 g/mol
• IUPAC Name: 6-[(2,4-dichlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11Cl2FN4S/c18-12-4-3-11(14(19)9-12)8-16-23-24-15(21-22-17(24)25-16)7-10-1-5-13(20)6-2-10/h1-6,9H,7-8H2
• InChI Key: PQXYWBMKVSEZTM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=NN=C3N2N=C(S3)CC4=C(C=C(C=C4)Cl)Cl)F

Description

6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. It is a heterocyclic compound that contains both triazole and thiadiazole rings, which are known to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that the compound exerts its biological activity by inhibiting the activity of certain enzymes and proteins, such as topoisomerase II, COX-2, and NF-κB. This inhibition leads to a reduction in the growth and proliferation of cancer cells, as well as a decrease in inflammation and microbial growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in vitro and in vivo. In vitro studies have shown that the compound has a cytotoxic effect on cancer cells, inhibits the growth of bacteria and fungi, and reduces inflammation. In vivo studies have demonstrated its efficacy in reducing tumor growth and improving survival rates in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad spectrum of biological activity. It has been shown to exhibit antimicrobial, antifungal, antitumor, and anti-inflammatory properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action and identify specific targets for its biological activity. Another direction is to explore its potential applications in drug development, particularly in the treatment of cancer, inflammation, and microbial infections. Additionally, future research could focus on improving its solubility and bioavailability in order to enhance its efficacy in vivo.

Synthesis Methods

The synthesis of 6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One of the most commonly used methods involves the reaction of 2,4-dichlorobenzylamine with 4-fluorobenzylisothiocyanate, followed by the cyclization of the resulting intermediate with thiosemicarbazide in the presence of sodium hydroxide. The final product is obtained by refluxing the intermediate with triethylorthoformate and acetic anhydride.

Scientific Research Applications

6-(2,4-Dichlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in drug development. It has been shown to exhibit various biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties. Several studies have reported its efficacy in inhibiting the growth of cancer cells, reducing inflammation, and preventing bacterial and fungal infections.